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Compound of Interest

Compound Name: 3-Hydrazinyl-2-nitropyridine

Cat. No.: B1313832

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 3-
Hydrazinyl-2-nitropyridine (CAS No. 57115-43-2). The following procedural guidance is
based on the known hazards of hydrazine and nitropyridine compounds, as a specific,
comprehensive Safety Data Sheet (SDS) for this compound is not readily available. These
recommendations are designed to ensure the safe handling, storage, and disposal of this
substance in a laboratory setting.

Hazard Identification and Risk Assessment

While detailed toxicological data for 3-Hydrazinyl-2-nitropyridine is limited, the presence of
the hydrazine and nitropyridine functional groups suggests the following potential hazards:

» Toxicity: Hydrazine and its derivatives are known to be toxic if swallowed, inhaled, or
absorbed through the skin.[1][2] They can be corrosive and cause severe damage to the
skin, eyes, and respiratory tract.[1]

o Flammability: Hydrazine compounds can be flammable.[1]

o Reactivity: Hydrazines are strong reducing agents and can react violently with oxidizing
agents.[3]

o Carcinogenicity: Hydrazine is a suspected carcinogen.[1][2]
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure.

PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile or

neoprene gloves.

Provides a barrier against skin
contact. Double-gloving is
recommended for added

protection.

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

Protects against splashes and

vapors.

Skin and Body Protection

A flame-resistant lab coat,
worn over full-length clothing

and closed-toe shoes.

Protects skin from accidental
contact and potential fire

hazards.

Respiratory Protection

A NIOSH-approved respirator
with cartridges appropriate for
organic vapors and
particulates should be used in
a well-ventilated area or a

chemical fume hood.[1][4]

Minimizes inhalation of

potentially toxic dust or vapors.

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation and Engineering Controls:

All work with 3-Hydrazinyl-2-nitropyridine must be conducted in a certified chemical fume

hood to minimize inhalation exposure.[1][5]

Ensure that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.

Remove all unnecessary items from the work area to prevent contamination.

. Handling the Compound:
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» Before handling, carefully inspect the container for any damage or leaks.

o Wear all required PPE as specified in the table above.

» When weighing the solid, use a spatula and handle it gently to avoid creating dust.
« If making a solution, add the solid slowly to the solvent.

e Avoid contact with skin, eyes, and clothing.[5]

e Do not eat, drink, or smoke in the laboratory.[4]

3. Emergency Procedures:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[1][5][6] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[1][5][6] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[5] Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[6] Seek immediate medical
attention.

o Spill: For small spills, absorb the material with an inert absorbent material and place it in a
sealed container for disposal. For larger spills, evacuate the area and contact emergency
services.[5]

Disposal Plan

» All waste containing 3-Hydrazinyl-2-nitropyridine, including contaminated PPE and
absorbent materials, must be treated as hazardous waste.

o Collect waste in a clearly labeled, sealed container.
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» Dispose of the hazardous waste through your institution's environmental health and safety
office, following all local, state, and federal regulations.[5]

Quantitative Data

Specific quantitative data for 3-Hydrazinyl-2-nitropyridine is not available in the searched
resources. The table below lists the available physical and chemical properties.

Property Value Source
CAS Number 57115-43-2 [1][7]
Molecular Formula C5H6N402 [819]
Molecular Weight 154.13 g/mol PubChem
Physical State Solid [9]
Melting Point Data Not Available

Boiling Point Data Not Available

Solubility Data Not Available

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 3-Hydrazinyl-2-
nitropyridine in a laboratory setting.
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Caption: Workflow for Safe Handling of 3-Hydrazinyl-2-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
3-Hydrazinyl-2-nitropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313832#personal-protective-equipment-for-
handling-3-hydrazinyl-2-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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